![molecular formula C16H14Cl3NOS B5148932 2-chloro-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzamide](/img/structure/B5148932.png)
2-chloro-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzamide
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Overview
Description
2-chloro-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is widely used in the synthesis of various drugs and has shown promising results in several scientific studies.
Mechanism of Action
The mechanism of action of 2-chloro-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This inhibition leads to the disruption of cellular pathways, ultimately leading to the death of cancer cells or the inhibition of bacterial and fungal growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacterial and fungal cells, and reduce inflammation. This compound has also been shown to have low toxicity levels, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzamide in lab experiments include its low toxicity levels, high purity, and ease of synthesis. However, its limitations include its relatively high cost and limited availability.
Future Directions
There are several future directions for the research of 2-chloro-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzamide. One direction is the optimization of the synthesis method to reduce costs and increase yields. Another direction is the investigation of its potential applications in the treatment of other diseases, including viral infections and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 2-chloro-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzamide involves the reaction of 3,4-dichlorobenzyl chloride with 2-mercaptoethylamine to form 2-[(3,4-dichlorobenzyl)thio]ethylamine. This intermediate is then reacted with 2-chlorobenzoyl chloride to form this compound. This synthesis method has been optimized to produce high yields and purity of the compound.
Scientific Research Applications
2-chloro-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzamide has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and infections. It has also been used in the synthesis of various drugs, including antifungal and antibacterial agents.
Properties
IUPAC Name |
2-chloro-N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl3NOS/c17-13-4-2-1-3-12(13)16(21)20-7-8-22-10-11-5-6-14(18)15(19)9-11/h1-6,9H,7-8,10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLLQAYYFEKZROL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl3NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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